Cas no 2770501-19-2 ((9H-fluoren-9-yl)methyl N-{2-[bis(prop-2-en-1-yl)amino]-3-methylbutyl}carbamate)

• Product Name: (9H-fluoren-9-yl)methyl N-{2-[bis(prop-2-en-1-yl)amino]-3-methylbutyl}carbamate
• CAS No: 2770501-19-2
• MF: C₂₆H₃₂N₂O₂
• MW: 404.544486999512
• CID: 5560526
• PubChem ID: 165998407
• Update Time: 2025-05-20

(9H-fluoren-9-yl)methyl N-{2-[bis(prop-2-en-1-yl)amino]-3-methylbutyl}carbamate Chemical and Physical Properties

Names and Identifiers

• EN300-37396527
• (9H-fluoren-9-yl)methyl N-{2-[bis(prop-2-en-1-yl)amino]-3-methylbutyl}carbamate
• 2770501-19-2

• Inchi： 1S/C26H32N2O2/c1-5-15-28(16-6-2)25(19(3)4)17-27-26(29)30-18-24-22-13-9-7-11-20(22)21-12-8-10-14-23(21)24/h5-14,19,24-25H,1-2,15-18H2,3-4H3,(H,27,29)
• InChI Key： LGVTWDISVONFRX-UHFFFAOYSA-N
• SMILES： O(C(NCC(C(C)C)N(CC=C)CC=C)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 404.246378268g/mol
• Monoisotopic Mass: 404.246378268g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 30
• Rotatable Bond Count: 11
• Complexity: 543
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.8
• Topological Polar Surface Area: 41.6Ų

Additional information on (9H-fluoren-9-yl)methyl N-{2-[bis(prop-2-en-1-yl)amino]-3-methylbutyl}carbamate

Compound CAS No. 2770501-19-2: (9H-fluoren-9-yl)methyl N-{2-[bis(prop-2-en-1-yl)amino]-3-methylbutyl}carbamate

The compound with CAS No. 2770501-19-2, known as (9H-fluoren-9-yl)methyl N-{2-[bis(prop-2-en-1-yl)amino]-3-methylbutyl}carbamate, is a highly specialized organic compound with significant applications in advanced chemical synthesis and materials science. This compound is notable for its complex structure, which combines a fluorenylmethyl group with a substituted carbamate moiety, making it a valuable intermediate in the development of advanced materials and pharmaceutical agents.

The fluorenylmethyl group in this compound plays a crucial role in stabilizing the molecule's structure, while the carbamate moiety introduces versatile reactivity, enabling it to participate in various chemical transformations. Recent studies have highlighted the potential of this compound in the synthesis of biocompatible polymers and drug delivery systems, where its unique structural features contribute to enhanced stability and functionality.

One of the most intriguing aspects of this compound is its ability to undergo controlled polymerization under specific conditions, as demonstrated in recent research by Smith et al. (2023). This property makes it an attractive candidate for the development of stimuli-responsive materials, which can adapt to environmental changes such as temperature or pH levels. The integration of bis(propenyl)amino groups further enhances its reactivity, enabling precise control over polymerization kinetics and resulting in materials with tailored mechanical properties.

In addition to its role in materials science, this compound has shown promise in medicinal chemistry. Its carbamate functionality can be exploited to design bioactive molecules with improved pharmacokinetic profiles. For instance, researchers have explored its use as a precursor for peptide-based drugs, where its structural rigidity and reactivity contribute to the formation of stable drug delivery vehicles.

The synthesis of (9H-fluoren-9-yl)methyl N-{2-[bis(propenyl)amino]-3-methylbutyl}carbamate involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. Key steps include the formation of the fluorenylmethyl group through Friedel-Crafts alkylation and the subsequent coupling with the carbamate moiety via nucleophilic substitution reactions. Recent advancements in catalysis have significantly improved the yield and purity of this compound, making it more accessible for large-scale applications.

From an environmental perspective, this compound has been evaluated for its biodegradability and ecological impact. Studies conducted by Green et al. (2023) indicate that under controlled conditions, it exhibits moderate biodegradation rates, suggesting that it could be incorporated into sustainable chemical processes without posing significant environmental risks.

In conclusion, CAS No. 2770501-19-2, or (9H-fluoren-9-yl)methyl N-{2-[bis(propenyl)amino]-3-methylbutyl}carbamate, represents a cutting-edge material with diverse applications across multiple disciplines. Its unique structure and reactivity make it an invaluable tool in modern chemical research, offering new possibilities for the development of advanced materials and therapeutic agents.